2-Hydroxy-3,17β-O-bis(methoxymethyl)estradiol
2-Hydroxy-3,17β-O-bis(methoxymethyl)estradiol
Brand Name:
Vulcanchem
CAS No.:
217792-89-7
VCID:
VC0015536
InChI:
InChI=1S/C22H32O5/c1-22-9-8-15-16(18(22)6-7-21(22)27-13-25-3)5-4-14-10-20(26-12-24-2)19(23)11-17(14)15/h10-11,15-16,18,21,23H,4-9,12-13H2,1-3H3/t15-,16+,18-,21-,22-/m0/s1
SMILES:
CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)O)OCOC
Molecular Formula:
C22H32O5
Molecular Weight:
376.5 g/mol
2-Hydroxy-3,17β-O-bis(methoxymethyl)estradiol
CAS No.: 217792-89-7
Reference Standards
VCID: VC0015536
Molecular Formula: C22H32O5
Molecular Weight: 376.5 g/mol
| CAS No. | 217792-89-7 |
|---|---|
| Product Name | 2-Hydroxy-3,17β-O-bis(methoxymethyl)estradiol |
| Molecular Formula | C22H32O5 |
| Molecular Weight | 376.5 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-3,17-bis(methoxymethoxy)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-2-ol |
| Standard InChI | InChI=1S/C22H32O5/c1-22-9-8-15-16(18(22)6-7-21(22)27-13-25-3)5-4-14-10-20(26-12-24-2)19(23)11-17(14)15/h10-11,15-16,18,21,23H,4-9,12-13H2,1-3H3/t15-,16+,18-,21-,22-/m0/s1 |
| Standard InChIKey | XXXVHIQGIYOGRK-HIFDQRORSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OCOC)CCC4=CC(=C(C=C34)O)OCOC |
| SMILES | CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)O)OCOC |
| Canonical SMILES | CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)O)OCOC |
| Synonyms | (17β)-3,17-Bis(methoxymethoxy)estra-1,3,5(10)-trien-2-ol; |
| PubChem Compound | 10523585 |
| Last Modified | Nov 11 2021 |
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